Cas no 1158331-26-0 (Methyl 7-fluoro-1H-indole-2-carboxylate)

• Product Name: Methyl 7-fluoro-1H-indole-2-carboxylate
• CAS No: 1158331-26-0
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD15209175
• CID: 1038387
• PubChem ID: 70700971
• Update Time: 2025-04-20

Methyl 7-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-fluoro-1H-indole-2-carboxylate
• AS-77044
• SY264653
• Methyl7-fluoro-1H-indole-2-carboxylate
• DTXSID70743750
• A893807
• MFCD15209175
• 1H-Indole-2-carboxylic acid, 7-fluoro-, methyl ester
• AKOS016001989
• DB-431646
• CS-0030013
• N10014
• 1158331-26-0

• MDL： MFCD15209175
• Inchi： 1S/C10H8FNO2/c1-14-10(13)8-5-6-3-2-4-7(11)9(6)12-8/h2-5,12H,1H3
• InChI Key： BGBIZAPWDPPXGS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=C(C(=O)OC)NC=21

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 335.3±22.0 °C at 760 mmHg
• Flash Point: 156.6±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 7-fluoro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives